Quercetin-3-O-arabinoside
Overview
Description
Quercetin-3-O-arabinoside is a quercetin O-glycoside.
Scientific Research Applications
Antibacterial Activity
Quercetin-3-O-arabinoside has been identified as an antibacterial compound. Studies have demonstrated its effectiveness in inhibiting various spoilage and pathogenic bacteria, including Bacillus stearothermophilus, Brochothrix thermosphacta, Escherichia coli O157:H7, Listeria monocytogenes, Pseudomonas fluorescens, Salmonella enterica, Staphylococcus aureus, and Vibrio cholerae. This suggests potential applications in food preservation and combating bacterial infections (Rattanachaikunsopon & Phumkhachorn, 2010).
Antioxidant Mechanism
Quercetin-3-O-arabinoside exhibits potent antioxidant properties. It plays a role in modulating glutathione levels, enzymatic activity, signal transduction pathways, and reactive oxygen species. The antioxidant activities of quercetin and its metal ion complexes have been extensively studied, highlighting its potential for medicinal applications (Deng Yang, Tiancheng Wang, M. Long, & Peng Li, 2020), (Dong Xu, Meng-Jiao Hu, Yan-Qiu Wang, & Yuan-Lu Cui, 2019).
Antiviral Properties
Quercetin-3-O-arabinoside has demonstrated significant effectiveness against viruses, including varicella zoster virus (VZV) and herpes simplex virus 1 (HSV-1). Its antiviral properties extend to inhibiting the growth of drug-resistant microorganisms, indicating its potential in antiviral therapy and infection control (L. Yarmolinsky, F. Nakonechny, A. Budovsky, et al., 2023).
Anticancer Potential
The flavonoid quercetin, including its form as quercetin-3-O-arabinoside, has been studied for its anticancer effects. Research suggests that it exhibits various biological actions such as anti-inflammatory and antibacterial properties, which may contribute to its potential in cancer prevention and therapy (A. Massi, O. Bortolini, D. Ragno, et al., 2017).
Neuropharmacological Effects
Quercetin-3-O-arabinoside has shown promise in neuropharmacology. Its neuroprotective effects have been documented in various studies, suggesting potential applications in the prevention and treatment of neurodegenerative diseases like Alzheimer's, Parkinson's, and Huntington's diseases (Md. Shahazul Islam, C. Quispe, Rajib Hossain, et al., 2021).
properties
Molecular Formula |
C20H18O11 |
|---|---|
Molecular Weight |
434.3 g/mol |
IUPAC Name |
2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2R,3S,4R,5R)-3,4,5-trihydroxyoxan-2-yl]oxychromen-4-one |
InChI |
InChI=1S/C20H18O11/c21-8-4-11(24)14-13(5-8)30-18(7-1-2-9(22)10(23)3-7)19(16(14)27)31-20-17(28)15(26)12(25)6-29-20/h1-5,12,15,17,20-26,28H,6H2/t12-,15-,17+,20-/m1/s1 |
InChI Key |
PZZRDJXEMZMZFD-KRLKJCFRSA-N |
Isomeric SMILES |
C1[C@H]([C@H]([C@@H]([C@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
SMILES |
C1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
Canonical SMILES |
C1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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